Cas no 62626-44-2 (1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-)

1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl- structure
62626-44-2 structure
Product Name:1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-
CAS No:62626-44-2
MF:C8H14N2O2
MW:170.208961963654
CID:437475
PubChem ID:12317368
Update Time:2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-
    • 3,4-dipropyl-1,2,4-oxadiazol-5-one
    • DTXSID40487871
    • 62626-44-2
    • Inchi: 1S/C8H14N2O2/c1-3-5-7-9-12-8(11)10(7)6-4-2/h3-6H2,1-2H3
    • InChI Key: POMIVODDPDXFQW-UHFFFAOYSA-N
    • SMILES: O1C(N(C(CCC)=N1)CCC)=O

Computed Properties

  • Exact Mass: 170.10562
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • PSA: 41.9
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